Cas no 114997-91-0 (2-Chloro-5-(trifluoromethyl)benzodoxazole)

• Product Name: 2-Chloro-5-(trifluoromethyl)benzodoxazole
• CAS No: 114997-91-0
• MF: C₈H₃ClF₃NO
• MW: 221.563731431961
• MDL: MFCD18250484
• CID: 1026399
• PubChem ID: 14169816
• Update Time: 2025-05-21

2-Chloro-5-(trifluoromethyl)benzodoxazole Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(trifluoromethyl)benzo[d]oxazole
• 2-Chloro-5-(trifluoromethyl)-1,3-benzoxazole
• AKOS016004872
• SCHEMBL3080166
• MFCD18250484
• USIZXRJQPABFJF-UHFFFAOYSA-N
• AB73088
• DB-355775
• O10726
• Benzoxazole, 2-chloro-5-(trifluoromethyl)-
• AS-50056
• 2-chloro-5-(trifluoromethyl)benzoxazole
• DTXSID10556861
• SY102862
• EN300-387878
• 114997-91-0
• A894090
• 2-Chloro-5-(trifluoromethyl)benzodoxazole

• MDL： MFCD18250484
• Inchi： 1S/C8H3ClF3NO/c9-7-13-5-3-4(8(10,11)12)1-2-6(5)14-7/h1-3H
• InChI Key： USIZXRJQPABFJF-UHFFFAOYSA-N
• SMILES： ClC1=NC2C=C(C(F)(F)F)C=CC=2O1

Computed Properties

• Exact Mass: 220.98600
• Monoisotopic Mass: 220.9855259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.527±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 215.1±35.0 ºC (760 Torr),
• Flash Point: 83.9±25.9 ºC,
• Solubility: Almost insoluble (0.078 g/l) (25 º C),
• PSA: 26.03000
• LogP: 3.50000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 2-Chloro-5-(trifluoromethyl)benzodoxazole

Comprehensive Overview of 2-Chloro-5-(trifluoromethyl)benzodoxazole (CAS No. 114997-91-0)

2-Chloro-5-(trifluoromethyl)benzodoxazole (CAS No. 114997-91-0) is a specialized heterocyclic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, often referred to by its chemical name or CAS number, is a subject of interest for researchers and industries alike. Its molecular structure, which includes a chloro and a trifluoromethyl group, makes it a versatile intermediate in organic synthesis.

The growing demand for fluorinated compounds in pharmaceuticals and agrochemicals has placed 2-Chloro-5-(trifluoromethyl)benzodoxazole in the spotlight. Fluorinated compounds are known for their enhanced stability, bioavailability, and lipophilicity, which are critical factors in drug design. Researchers are increasingly exploring this compound for its potential in developing new therapeutic agents, particularly in the treatment of diseases where fluorinated molecules have shown promise.

In addition to its pharmaceutical applications, 2-Chloro-5-(trifluoromethyl)benzodoxazole is also being investigated for its role in material science. The compound's unique electronic properties make it a candidate for use in organic electronics, such as OLEDs (organic light-emitting diodes) and photovoltaic cells. Its ability to act as a building block for more complex structures is a key reason for its popularity in this field.

Another area where 2-Chloro-5-(trifluoromethyl)benzodoxazole is making waves is in agricultural chemistry. The compound's structural features align with the requirements for developing novel pesticides and herbicides. With the increasing need for sustainable and eco-friendly agricultural solutions, this compound is being studied for its potential to contribute to green chemistry initiatives.

The synthesis of 2-Chloro-5-(trifluoromethyl)benzodoxazole involves several steps, including the introduction of the trifluoromethyl group and the chloro substituent. These steps require precise control of reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have made the synthesis more efficient, reducing the environmental impact and cost associated with its production.

From a market perspective, the demand for 2-Chloro-5-(trifluoromethyl)benzodoxazole is expected to grow steadily. The compound's versatility and the expanding applications in life sciences and advanced materials are driving this trend. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of their clients.

For those interested in the safety and handling of 2-Chloro-5-(trifluoromethyl)benzodoxazole, it is important to note that standard laboratory practices should be followed. While the compound is not classified as highly hazardous, proper personal protective equipment (PPE) and ventilation are recommended during its handling and storage.

In conclusion, 2-Chloro-5-(trifluoromethyl)benzodoxazole (CAS No. 114997-91-0) is a compound with immense potential across multiple industries. Its unique chemical properties and broad applicability make it a valuable asset in research and development. As the scientific community continues to explore its capabilities, we can expect to see even more innovative uses for this remarkable compound in the future.